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Compound of Interest

Compound Name: 2-Hexadecanol

Cat. No.: B079914

Essential Safety and Handling Guide for 2-
Hexadecanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Hexadecanol in a laboratory setting. Adherence to these
guidelines is crucial for ensuring personal safety and maintaining a secure research
environment.

Hazard Identification and Physicochemical
Properties

2-Hexadecanol is a long-chain fatty alcohol. While it has a low level of toxicity, it is a
combustible solid and can cause skin and eye irritation upon contact.[1] It is crucial to handle it
with appropriate personal protective equipment and in a controlled environment.

Table 1: Physicochemical Data of 2-Hexadecanol
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Property Value

CAS Number 14852-31-4

Molecular Formula Ci16H340

Molecular Weight 242.44 g/mol
Appearance White solid/crystals
Melting Point 43-46 °C

Boiling Point 313-315 °C at 760 mmHg
Flash Point >113 °C (>230 °F)

. Insoluble in water; Soluble in ethanol, ether,
Solubility ‘
acetone

Source:[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Hexadecanol to prevent exposure and
ensure safety.

Table 2: Required Personal Protective Equipment for 2-Hexadecanol

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chembk.com/en/chem/2-HEXADECANOL
http://www.thegoodscentscompany.com/data/rw1176341.html
https://www.benchchem.com/product/b079914?utm_src=pdf-body
https://www.benchchem.com/product/b079914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
safety glasses with side
shields.[3][4][5]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Butyl).

Prevents skin contact and

irritation.[6]

Body Protection

A fully-buttoned laboratory
coat. A fire-resistant lab coat is
recommended.[7][8][9]

Protects skin and clothing from
spills and dust. The fire-
resistant nature provides
protection from its combustible

properties.[9]

Respiratory Protection

Generally not required if
handled in a well-ventilated
area. Use a NIOSH-approved
respirator if dust is generated
and ventilation is inadequate.
[51[10]

Prevents inhalation of airborne

particles.

Footwear

Closed-toe shoes.[7]

Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure

Following a systematic procedure is essential for the safe handling of 2-Hexadecanol. This

workflow minimizes risks and ensures a controlled experimental process.
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Figure 1. Safe Handling Workflow for 2-Hexadecanol.

Experimental Protocol for Handling Solid 2-Hexadecanol:
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e Preparation:

o

Thoroughly review the Safety Data Sheet (SDS) for 2-Hexadecanol.

Ensure a chemical fume hood or other well-ventilated area is operational.

[¢]

[¢]

Have spill cleanup materials readily available.

[e]

Assemble all necessary equipment and reagents.

o Personal Protective Equipment (PPE):
o Put on a fire-resistant lab coat, ensuring it is fully buttoned.[9]
o Wear chemical safety goggles.
o Don the appropriate chemical-resistant gloves.

e Handling and Weighing:

o Conduct all manipulations of 2-Hexadecanol powder within a fume hood to minimize
inhalation risk and exposure.

o To prevent the generation of dust, do not pour the powder from a height. Use a spatula or
scoop for transfers.

o Keep the container of 2-Hexadecanol away from heat, sparks, and open flames as it is a
combustible solid.

e During the Experiment:

o If heating is required, use a controlled heating source such as a heating mantle or water
bath. Avoid direct flames.

o Maintain awareness of the locations of safety equipment, including the fire extinguisher,
safety shower, and eyewash station.

Disposal Plan
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Proper disposal of 2-Hexadecanol and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Table 3: Disposal Guidelines for 2-Hexadecanol Waste

Waste Type Disposal Procedure

* Collect in a clearly labeled, sealed, and
compatible waste container.[6][11] * The label
should include "Hazardous Waste," the chemical
Unused/Excess 2-Hexadecanol name ("2-Hexadecanol"), and the associated
hazards.[11] * Dispose of as hazardous
chemical waste through your institution's
Environmental Health and Safety (EHS) office.

* Place all solid waste contaminated with 2-
Contaminated Labware (e.g., gloves, weigh Hexadecanol into a designated, labeled
boats, pipette tips) hazardous waste container. * Do not dispose of

this waste in the regular trash.

* Collect liquid waste containing 2-Hexadecanol

in a separate, labeled hazardous liquid waste
Contaminated Solvents/Solutions container. * Ensure the waste container is

compatible with the solvent used. * Do not mix

with incompatible waste streams.

General Disposal Principles:
» Do not dispose of 2-Hexadecanol down the drain or in the general trash.

 All chemical waste should be handled in accordance with your local and institutional
hazardous waste disposal regulations.

e When in doubt, consult your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b079914?utm_src=pdf-body
https://www.benchchem.com/product/b079914?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Alcohols-Methanol-Ethanol-Propanol_2015-11-25.docx
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b079914?utm_src=pdf-body
https://www.benchchem.com/product/b079914?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

1. 2-HEXADECANOL [chembk.com]
2. 2-hexadecanol, 14852-31-4 [thegoodscentscompany.com]
3. uah.edu [uah.edu]

4. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

5. durhamtech.edu [durhamtech.edu]
6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

7. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

8. uab.edu [uab.edu]
9. content-hub.uidaho.edu [content-hub.uidaho.edu]
10. fishersci.com [fishersci.com]

11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Hexadecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079914#personal-protective-equipment-for-handling-
2-hexadecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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